Levulinic acid
Levulinic acid
4-oxopentanoic acid is an oxopentanoic acid with the oxo group in the 4-position. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an oxopentanoic acid. It is a conjugate acid of a 4-oxopentanoate.
Levulinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Levulinic acid is a natural product found in Dendronephthya hemprichi with data available.
Levulinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655).
Levulinic acid is a natural product found in Dendronephthya hemprichi with data available.
Brand Name:
Vulcanchem
CAS No.:
123-76-2
VCID:
VC21091353
InChI:
InChI=1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8)
SMILES:
CC(=O)CCC(=O)O
Molecular Formula:
C5H8O3
Molecular Weight:
116.11 g/mol
Levulinic acid
CAS No.: 123-76-2
Cat. No.: VC21091353
Molecular Formula: C5H8O3
Molecular Weight: 116.11 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | 4-oxopentanoic acid is an oxopentanoic acid with the oxo group in the 4-position. It has a role as a plant metabolite. It is a straight-chain saturated fatty acid and an oxopentanoic acid. It is a conjugate acid of a 4-oxopentanoate. Levulinic acid is a metabolite found in or produced by Escherichia coli (strain K12, MG1655). Levulinic acid is a natural product found in Dendronephthya hemprichi with data available. |
|---|---|
| CAS No. | 123-76-2 |
| Molecular Formula | C5H8O3 |
| Molecular Weight | 116.11 g/mol |
| IUPAC Name | 4-oxopentanoic acid |
| Standard InChI | InChI=1S/C5H8O3/c1-4(6)2-3-5(7)8/h2-3H2,1H3,(H,7,8) |
| Standard InChI Key | JOOXCMJARBKPKM-UHFFFAOYSA-N |
| SMILES | CC(=O)CCC(=O)O |
| Canonical SMILES | CC(=O)CCC(=O)O |
| Boiling Point | 245.00 to 246.00 °C. @ 760.00 mm Hg |
| Melting Point | 30 - 33 °C |
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